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Compound of Interest

Compound Name: Lomitapide-d8

Cat. No.: B12300079 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of potent compounds like Lomitapide-d8 are paramount to ensure laboratory safety

and experimental integrity. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans for Lomitapide-d8.

Compound Information:

Identifier Value

Chemical Name

N-(2,2,2-trifluoroethyl)-9-[4-[4-[[[4'-

(trifluoromethyl)[1,1'-biphenyl]-2-

yl]carbonyl]amino]-1-piperidinyl]butyl-d8]-9H-

fluorene-9-carboxamide

CAS Number 2459377-96-7[1]

Molecular Formula C₃₉H₂₉D₈F₆N₃O₂[1]

Molecular Weight 701.8 g/mol [1]

Formulation Crystalline solid[1]

Storage -20°C[1]
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Hazard Identification and Personal Protective Equipment
(PPE)
Lomitapide is classified as a hazardous substance. The primary hazards associated with

Lomitapide include:

Acute Oral Toxicity: Harmful if swallowed.[2]

Skin Irritation: Causes skin irritation.[2]

Eye Irritation: Causes serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

It is imperative to handle Lomitapide-d8, a deuterated form of Lomitapide, with the same

precautions as the parent compound. The following personal protective equipment is

mandatory when handling Lomitapide-d8:

Protection Type Specific PPE

Respiratory Protection Dust respirator

Hand Protection Protective gloves (e.g., nitrile rubber)

Eye Protection

Safety glasses with side-shields or goggles. A

face shield is recommended if there is a splash

hazard.

Skin and Body Protection
Protective clothing (e.g., lab coat) and protective

boots if required.

A rescuer providing first aid should wear personal protective equipment, such as rubber gloves

and air-tight goggles.[3]

Operational Plan for Safe Handling
A systematic approach is crucial to minimize exposure and ensure safety during the handling of

Lomitapide-d8.
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1. Engineering Controls:

Work in a well-ventilated area.

Whenever possible, use a closed system or a local exhaust ventilation (e.g., a chemical

fume hood) to prevent direct exposure to dust or aerosols.[3]

Ensure a safety shower and eye wash station are readily accessible.[3]

2. Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety

Data Sheet (SDS) thoroughly.

Weighing and Aliquoting: Conduct these procedures in a designated area with appropriate

engineering controls (e.g., a balance enclosure within a fume hood). Avoid generating dust.

Solution Preparation: When dissolving the solid, add the solvent slowly to the solid to

minimize dust generation.

General Handling:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust, fumes, gas, mist, vapors, or spray.[2]

Wash hands and face thoroughly after handling.[3]

Take precautionary measures against static discharge.[2]

3. First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Seek

medical attention if you feel unwell.[3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with water/shower. If skin irritation or

a rash occurs, seek medical attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[3]

Ingestion
Rinse mouth. Seek medical attention if you feel

unwell.[3]

Disposal Plan
Proper disposal of Lomitapide-d8 and any contaminated materials is critical to prevent

environmental contamination and accidental exposure.

1. Waste Segregation:

All disposable materials that have come into contact with Lomitapide-d8 (e.g., gloves,

pipette tips, weighing paper, empty vials) should be considered hazardous waste.

Segregate this waste into a clearly labeled, sealed container.

2. Decontamination:

Decontaminate work surfaces and non-disposable equipment after use. Use an appropriate

cleaning agent and follow your institution's standard operating procedures for

decontaminating surfaces exposed to potent compounds.

3. Disposal Procedure:
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If a drug take-back program is not available, follow these steps for the disposal of the

chemical waste:[4]

Do not crush tablets or capsules if disposing of the formulated product.[4]

Mix the Lomitapide-d8 waste with an unappealing substance such as dirt, cat litter, or

used coffee grounds.[4]

Place the mixture in a sealed container, such as a sealed plastic bag.[4]

Dispose of the sealed container in the trash.[4]

For empty containers, scratch out all personal or identifying information on the label before

recycling or disposing of it in the trash.[4]

Important: Always adhere to local, state, and federal regulations for hazardous waste

disposal. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidance.
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Safe Handling and Disposal Workflow for Lomitapide-d8
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Caption: Workflow for the safe handling and disposal of Lomitapide-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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